4-(Bromoacetyl)morpholine
Cat. No. B1282686
Key on ui cas rn:
40299-87-4
M. Wt: 208.05 g/mol
InChI Key: LLLQAMNGYJQUKK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][CH2:2][C:3](=[O:4])[Br:5].[CH2:6]1[CH2:7][O:8][CH2:9][CH2:10][NH:11]1>>[Br:1][CH2:2][C:3](=[O:4])[N:11]1[CH2:6][CH2:7][O:8][CH2:9][CH2:10]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O=C(Br)CBr
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1COCCN1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(CBr)N1CCOCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
